Cas no 1368932-30-2 (2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropanoic acid)

• Product Name: 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropanoic acid
• CAS No: 1368932-30-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6153055
• PubChem ID: 82490699
• Update Time: 2025-11-01

2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropanoic acid
• EN300-1827098
• 1368932-30-2

• Inchi： 1S/C10H15NO2/c1-6-5-8(7(2)11-6)10(3,4)9(12)13/h5,11H,1-4H3,(H,12,13)
• InChI Key： NSJVZIBRZONXPW-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=C(C)NC=1C)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropanoic acid

Recent Advances in the Study of 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropanoic acid (CAS: 1368932-30-2)

The compound 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropanoic acid (CAS: 1368932-30-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and propanoic acid structure, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to produce 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropanoic acid with high yield and purity, which is critical for its application in drug discovery. The compound's structural features, including the dimethylpyrrole moiety, contribute to its stability and reactivity, making it a versatile building block in medicinal chemistry.

In addition to its synthetic utility, recent pharmacological studies have investigated the biological activities of 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropanoic acid. Preliminary findings suggest that it may exhibit anti-inflammatory and antioxidant properties, potentially through modulation of key signaling pathways such as NF-κB and Nrf2. These properties are particularly relevant in the context of chronic inflammatory diseases and oxidative stress-related conditions, highlighting the therapeutic potential of this compound.

Further research has also explored the pharmacokinetic profile of 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropanoic acid. Studies in animal models have demonstrated favorable absorption and distribution characteristics, with minimal toxicity observed at therapeutic doses. These findings support the feasibility of developing this compound into a viable drug candidate, pending further preclinical and clinical validation.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic efficacy. Ongoing research aims to address these gaps by employing advanced techniques such as molecular docking, high-throughput screening, and metabolomics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropanoic acid (CAS: 1368932-30-2) represents a compelling area of study in chemical biology and drug discovery. Its unique structural and pharmacological properties offer multiple avenues for therapeutic development, and continued research is likely to uncover new applications and insights. This compound exemplifies the intersection of chemistry and biology, underscoring the importance of interdisciplinary approaches in advancing pharmaceutical science.